![molecular formula C10H19Cl2F3N2 B6188522 3-[4-(trifluoromethyl)piperidin-1-yl]cyclobutan-1-amine dihydrochloride, Mixture of diastereomers CAS No. 2639442-17-2](/img/no-structure.png)
3-[4-(trifluoromethyl)piperidin-1-yl]cyclobutan-1-amine dihydrochloride, Mixture of diastereomers
Description
“3-[4-(trifluoromethyl)piperidin-1-yl]cyclobutan-1-amine” is a chemical compound with the CAS Number: 1517845-90-7 . It has a molecular weight of 222.25 . The compound is stored at temperatures below -10 degrees and is available in liquid form .
Molecular Structure Analysis
The InChI code for this compound is 1S/C10H17F3N2/c11-10(12,13)7-1-3-15(4-2-7)9-5-8(14)6-9/h7-9H,1-6,14H2 . This code provides a specific textual representation of the compound’s molecular structure.Physical and Chemical Properties Analysis
This compound has a molecular weight of 222.25 . It is stored at temperatures below -10 degrees and is available in liquid form .Safety and Hazards
The compound has been assigned the signal word “Danger” and is associated with the hazard statements H302, H315, H318, H335 . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapours/spray (P261), washing thoroughly after handling (P264), not eating, drinking or smoking when using this product (P270), and wearing protective gloves/protective clothing/eye protection/face protection (P280) .
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-[4-(trifluoromethyl)piperidin-1-yl]cyclobutan-1-amine dihydrochloride involves the reaction of a cyclobutanone derivative with a piperidine derivative, followed by reduction and salt formation.", "Starting Materials": [ "Cyclobutanone", "4-(Trifluoromethyl)piperidine", "Sodium borohydride", "Hydrochloric acid" ], "Reaction": [ "Step 1: Cyclobutanone is reacted with 4-(Trifluoromethyl)piperidine in the presence of a base such as sodium hydroxide to form the corresponding imine.", "Step 2: The imine is reduced using sodium borohydride to form the amine.", "Step 3: The amine is reacted with hydrochloric acid to form the dihydrochloride salt of the final product, which is a mixture of diastereomers." ] } | |
CAS No. |
2639442-17-2 |
Molecular Formula |
C10H19Cl2F3N2 |
Molecular Weight |
295.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
